Cas no 71715-40-7 (2-Azido-1,4-dimethoxybenzene)

• Product Name: 2-Azido-1,4-dimethoxybenzene
• CAS No: 71715-40-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 2800037
• PubChem ID: 15153995
• Update Time: 2025-07-19

2-Azido-1,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• G55730
• DTXSID90569217
• 2-Azido-1,4-dimethoxybenzene
• SCHEMBL18584833
• DTXCID40519989
• Benzene, 2-azido-1,4-dimethoxy-
• 71715-40-7
• F2157-0535
• AKOS040814974

• Inchi： 1S/C8H9N3O2/c1-12-6-3-4-8(13-2)7(5-6)10-11-9/h3-5H,1-2H3
• InChI Key： AQMSPWGYFKPJNW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N=[N+]=[N-])OC

Computed Properties

• Exact Mass: 179.069476538Da
• Monoisotopic Mass: 179.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-Azido-1,4-dimethoxybenzene

Professional Introduction to 2-Azido-1,4-dimethoxybenzene (CAS No. 71715-40-7)

2-Azido-1,4-dimethoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 71715-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene ring substituted with two methoxy groups and an azido functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure and reactivity have positioned it as a key building block in the development of various bioactive molecules and advanced materials.

The structure of 2-Azido-1,4-dimethoxybenzene consists of a phenyl ring with methoxy (-OCH₃) substituents at the 1 and 4 positions, and an azido (-N₃) group at the 2 position. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with other chemical entities. The presence of the azido group, in particular, makes it a versatile reagent in nucleophilic substitution reactions, where it can serve as a precursor for introducing nitrogen-containing functional groups into larger molecular frameworks.

In recent years, 2-Azido-1,4-dimethoxybenzene has been extensively studied for its potential applications in pharmaceutical synthesis. One of the most notable areas of research involves its use as a precursor in the development of azido-containing pharmaceuticals. These compounds have shown promise in various therapeutic contexts, including antiviral and anticancer agents. The ability to introduce azido groups into drug molecules allows for further functionalization via click chemistry approaches, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely employed in medicinal chemistry for constructing complex molecular architectures.

Moreover, the synthetic utility of 2-Azido-1,4-dimethoxybenzene extends beyond pharmaceuticals into materials science. Researchers have explored its incorporation into polymer systems to enhance material properties such as thermal stability and mechanical strength. The azido group can be selectively polymerized or cross-linked with other monomers, enabling the design of novel polymers with tailored functionalities. This has opened up possibilities for applications in advanced coatings, adhesives, and specialty plastics where precise control over molecular structure is crucial.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes for compounds like 2-Azido-1,4-dimethoxybenzene. Innovations in catalytic systems and solvent-free reactions have enabled more efficient and environmentally friendly production methods. For instance, transition-metal-free azidation techniques have been developed to improve yields while minimizing waste generation. These developments align with global efforts to promote sustainable practices in chemical manufacturing.

The pharmacological potential of derivatives of 2-Azido-1,4-dimethoxybenzene continues to be an active area of investigation. Studies have demonstrated that modifications to the benzene ring or the azido substituent can significantly alter biological activity. For example, certain analogs have exhibited inhibitory effects on enzymes involved in inflammatory pathways, suggesting their utility as lead compounds for drug discovery. Additionally, computational modeling techniques have been employed to predict binding affinities and optimize molecular structures for improved efficacy.

In conclusion, 2-Azido-1,4-dimethoxybenzene (CAS No. 71715-40-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in synthetic chemistry, while its potential in drug development and materials science underscores its significance. As research progresses, further insights into its properties and applications are expected to emerge, reinforcing its role as a cornerstone in modern chemical innovation.